Cas no 2411288-36-1 (7,7-Difluoro-1,2,3,3a,4,5,6,7a-octahydroisoindole;hydrochloride)

• Product Name: 7,7-Difluoro-1,2,3,3a,4,5,6,7a-octahydroisoindole;hydrochloride
• CAS No: 2411288-36-1
• MF: C₈H₁₄ClF₂N
• MW: 197.65326833725
• CID: 4787201
• Update Time: 2025-11-02

7,7-Difluoro-1,2,3,3a,4,5,6,7a-octahydroisoindole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7,7-Difluoro-1,2,3,3a,4,5,6,7a-octahydroisoindole;hydrochloride

• Inchi： 1S/C8H13F2N.ClH/c9-8(10)3-1-2-6-4-11-5-7(6)8;/h6-7,11H,1-5H2;1H
• InChI Key： CSUVBVKSNQTUOP-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCCC2CNCC21)F

Computed Properties

• Exact Mass: 197.0782835 g/mol
• Monoisotopic Mass: 197.0782835 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 197.65
• Topological Polar Surface Area: 12

Additional information on 7,7-Difluoro-1,2,3,3a,4,5,6,7a-octahydroisoindole;hydrochloride

7,7-Difluoro-1,2,3,3a,4,5,6,7a-octahydroisoindole;hydrochloride (CAS No. 2411288-36-1): A Comprehensive Overview

7,7-Difluoro-1,2,3,3a,4,5,6,7a-octahydroisoindole;hydrochloride (CAS No. 2411288-36-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro substitution and the octahydroisoindole core, make it a valuable intermediate for the synthesis of bioactive molecules. This article delves into the properties, applications, and market trends of this compound, addressing common queries from researchers and industry professionals.

The molecular formula of 7,7-Difluoro-1,2,3,3a,4,5,6,7a-octahydroisoindole;hydrochloride is C8H12F2N·HCl, with a molecular weight of approximately 195.65 g/mol. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Researchers often explore fluorinated compounds like this one due to their ability to improve bioavailability and target specificity, addressing current demands for more efficient therapeutic agents.

One of the most searched questions in the field is: "What are the applications of 7,7-Difluoro-1,2,3,3a,4,5,6,7a-octahydroisoindole;hydrochloride?" This compound serves as a key building block in the synthesis of heterocyclic pharmaceuticals, particularly in the development of central nervous system (CNS) drugs and anti-inflammatory agents. Its octahydroisoindole scaffold is frequently employed in medicinal chemistry to modulate receptor interactions, aligning with the growing interest in precision medicine.

Another trending topic is the role of fluorinated intermediates in sustainable chemistry. 7,7-Difluoro-1,2,3,3a,4,5,6,7a-octahydroisoindole;hydrochloride is often highlighted in discussions about green synthesis due to its potential for reducing waste in multi-step reactions. Researchers are increasingly optimizing its production to minimize environmental impact, responding to global calls for greener pharmaceutical manufacturing.

From a commercial perspective, the demand for CAS 2411288-36-1 has risen in parallel with advancements in small-molecule drug discovery. Suppliers and contract research organizations (CROs) frequently list this compound in catalogs targeting oncology and neurology research, reflecting its versatility. Market analyses suggest that the fluorinated compound sector will continue to grow, driven by innovations in radiopharmaceuticals and agrochemicals.

For those wondering, "How is 7,7-Difluoro-1,2,3,3a,4,5,6,7a-octahydroisoindole;hydrochloride synthesized?", the process typically involves hydrogenation and fluorination steps, followed by salt formation with hydrochloric acid. Recent publications emphasize catalytic methods to improve yield and purity, catering to the industry's need for scalable and cost-effective routes.

In summary, 7,7-Difluoro-1,2,3,3a,4,5,6,7a-octahydroisoindole;hydrochloride (CAS No. 2411288-36-1) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its applications span drug development, sustainable synthesis, and specialty chemicals, making it a compound of enduring relevance. As research into fluorinated bioactive molecules expands, this compound will likely remain a focal point for scientific and industrial progress.